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Compound of Interest

Compound Name: Disperse Yellow 39
CAS No.: 2229825-63-0
Cat. No.: B16378903
Get Quote
& J

This guide provides a comprehensive benchmark of Disperse Yellow 39 against other
commercially available yellow disperse dyes, offering researchers, scientists, and drug
development professionals a comparative analysis of their performance and toxicological
profiles. The information presented is collated from publicly available data to facilitate informed
decisions in research and development.

Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of these dyes is crucial for
predicting their behavior in various applications. The following table summarizes key properties
of Disperse Yellow 39 and its selected commercial alternatives.
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. C.. C.L C.L C.L
Disperse ) . . .
Property Disperse Disperse Disperse Disperse
Yellow 39
Yellow 3 Yellow 7 Yellow 23 Yellow 54
Disperse Disperse Disperse Disperse Disperse
C.I. Name
Yellow 39 Yellow 3 Yellow 7 Yellow 23 Yellow 54
CAS Number  12236-29-2 2832-40-8 6300-37-4 6250-23-3 12223-85-7
Molecular
C17H16N20 C15H15N302 C19H16N4O Ci1sH14N4O Ci1sH11NOs3
Formula
Molecular
Weight ( 264.32 269.30 316.36 302.33 289.29
g/mol)
Chemical .
) ) ) Quinophthalo
Structure Methine Monoazo Diazo Diazo
ne
Class
. . 192-195
Melting Point No data
232-234 (decomposes  132.7-135.8 179-181 )
(°C) | available
Slightly
soluble in
Dichlorometh ~ Soluble in ) )
Soluble in Soluble in
. ane, very acetone, No data
Solubility ] ] acetone and acetone and ]
slightly in ethanol, and available
DMF.[3] DMF.[4]
Ethanol, benzene.[2]
slightly in

Methanol.[1]

Performance Characteristics: Fasthess Properties

The fastness of a dye, its ability to retain its color under various conditions, is a critical

performance indicator. The following table summarizes the fastness properties of the selected

dyes on polyester fabric, with ratings based on the ISO 1-5 grey scale (unless otherwise

specified), where 5 indicates the highest fastness. It is important to note that direct comparative
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studies under identical conditions are limited; therefore, this data is compiled from various
sources and may not be directly comparable.
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Fastness
Property ) C.L C.L C.l C.l
ISO Test Disperse . . . .
(on Disperse Disperse Disperse Disperse
Method Yellow 39
Polyester Yellow 3 Yellow 7 Yellow 23  Yellow 54
)
Light ISO 105-
7 6 6 6-7 6-7
Fastness B02
Washing
ISO 105-
Fastness 5 4-5 4-5 4-5 5
o Co6
(Staining)
Washing
ISO 105-
Fastness 5 4-5 4-5 4-5 5
_ Co6
(Fading)
Perspiratio
ISO 105- No data
n Fastness 5 3 5 5 )
. EO4 available
(Staining)
Perspiratio
ISO 105- No data
n Fastness 5 5 5 5 .
) EO04 available
(Fading)
Sublimatio
n (Ironing) ISO 105-
3-4 3 3 3-4 4
Fastness PO1
(Staining)
Sublimatio
n (Ironing) ISO 105- No data
4-5 4-5 4 4 ,
Fastness PO1 available
(Fading)
Dry
] ISO 105- No data No data No data No data
Rubbing ) ] 4-5 ] )
X12 available available available available
Fastness
Wet ISO 105- No data No data 4 No data No data
Rubbing X12 available available available available
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Fastness

Note: The fastness properties can vary depending on the dyeing process, depth of shade, and
the specific substrate.

Experimental Protocols

To ensure the reproducibility and comparability of performance data, standardized experimental
protocols are essential. The following are outlines of key ISO test methods for evaluating the
fastness properties of disperse dyes.

High-Temperature Exhaust Dyeing of Polyester

This method is commonly used for applying disperse dyes to polyester fibers.

Fabric Preparation: Scour and bleach 100% polyester fabric to remove impurities.

o Dye Bath Preparation: Prepare a dye bath with a specific liquor-to-goods ratio (e.g., 10:1).
Add a dispersing agent, a leveling agent, and adjust the pH to 4.5-5.5 with acetic acid. The
dye is first pasted with a small amount of water and dispersing agent before being added to
the bath.

e Dyeing Process: Introduce the fabric into the dye bath at a starting temperature of
approximately 60°C. The temperature is then raised at a controlled rate (e.g., 2°C/minute) to
the final dyeing temperature (typically 130°C for high-temperature dyes). The dyeing is
continued at this temperature for a set time (e.g., 60 minutes).

e Cooling and Rinsing: The dye bath is cooled down, and the fabric is rinsed thoroughly.

e Reduction Clearing: A post-treatment with a solution of sodium hydrosulfite and caustic soda
at an elevated temperature (e.g., 80°C) is performed to remove unfixed dye from the fiber
surface, improving fastness properties. The fabric is then rinsed and dried.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representing natural daylight.
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» A specimen of the dyed fabric is exposed to light from a xenon arc lamp under specified
conditions of temperature and humidity.

» Simultaneously, a set of blue wool references with known lightfastness ratings are exposed.

e The color change of the specimen is assessed by comparing it with the fading of the blue
wool references. The lightfastness is rated on a scale of 1 to 8, where 8 indicates the highest
fastness.

Colorfastness to Washing (ISO 105-C06)

This test is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

o A specimen of the dyed fabric is stitched between two specified adjacent fabrics (multi-fiber
or single-fiber).

o The composite specimen is then laundered in a solution of a standard detergent under
specified conditions of temperature, time, and mechanical agitation.

e The change in color of the specimen (fading) and the degree of staining on the adjacent
fabrics are assessed using the grey scales.

Colorfastness to Perspiration (ISO 105-E04)

This method evaluates the resistance of the color of textiles to the effects of human
perspiration.

o A specimen of the dyed fabric, in contact with a multi-fiber strip, is immersed in two different
solutions, one alkaline and one acidic, simulating perspiration.

e The specimens are then subjected to a fixed mechanical pressure and left in a heating
device for a specific time.

e The change in color of the specimen and the staining of the adjacent fabric are assessed
using the grey scales.

Colorfastness to Dry Heat (Sublimation) (ISO 105-P01)
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This test determines the resistance of the color of textiles to the action of dry heat, which is
relevant for processes like ironing and heat-setting.

e A specimen of the dyed fabric is placed in a heating device at a specified temperature and
pressure for a set time.

e The change in color of the specimen and the staining of an adjacent undyed fabric are
assessed using the grey scales.

Toxicological Profile

The toxicological properties of dyes are a critical consideration, especially for applications
where human contact is likely. Azo dyes, in particular, can pose health risks through the
reductive cleavage of the azo bond, which can release potentially carcinogenic aromatic
amines.
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. . . C.. C.. C.l C.l
Toxicologic  Disperse ] ] . ]
. Disperse Disperse Disperse Disperse
al Endpoint  Yellow 39
Yellow 3 Yellow 7 Yellow 23 Yellow 54
Metabolized
Carcinogenic  to genotoxic
) o ) Known to be
Carcinogenici  No data in male rats and ) ) No data
] ) ) carcinogenic. )
ty available and female carcinogenic 6] available
mice.[2] compounds.
[11[5]
Genotoxic,
Mutagenic in primarily due
o No data ) No data No data
Mutagenicity ) several to its _ )
available ) available available
systems.[2] metabolites.
[1]
Can induce
Skin No data allergic Potential skin  Known to be No data
Sensitization available reactions.[2] sensitizer.[1] allergenic.[6] available
[7]
Low toxicity Specific LD50
Acute Toxicity  Harmful if by data not No data No data
(Oral) swallowed.[8] intraperitonea readily available available
[ route.[9] available.[1]

Visualized Pathways and Workflows

To aid in the understanding of the experimental processes and the toxicological mechanisms of
these dyes, the following diagrams are provided.

Dyeing Process Workflow

Fabric Preparation Dye Bath Preparation Dyeing Cooling & Rinsing |——®[zECE TN LT 0]
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A simplified workflow for the high-temperature exhaust dyeing of polyester.

Metabolic Activation and Toxicity Pathway of Azo Dyes
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Generalized metabolic activation pathway of azo dyes leading to toxicity.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body-img#a-comparative-performance-analysis-of-disperse-yellow-39-and-commercially-available-alternatives
https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body-img#a-comparative-performance-analysis-of-disperse-yellow-39-and-commercially-available-alternatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16378903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Conclusion

Disperse Yellow 39 exhibits excellent fastness properties, particularly in terms of light,
washing, and perspiration fastness, making it a high-performance dye for polyester. When
compared to the selected alternatives, it generally shows comparable or superior fastness
ratings. However, the choice of dye will ultimately depend on the specific application
requirements, including desired shade, cost-effectiveness, and, critically, the toxicological
profile.

For applications where biocompatibility and low toxicity are paramount, the potential
carcinogenicity and sensitization associated with azo dyes like Disperse Yellow 3, 7, and 23
warrant careful consideration. Although toxicological data for Disperse Yellow 39 is not as
readily available, its chemical structure should be evaluated for potential metabolic release of
harmful compounds. This guide serves as a starting point for a more detailed and application-
specific evaluation of these dyes. It is recommended to conduct in-house testing under specific
process conditions to make a final, informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
. worlddyevariety.com [worlddyevariety.com]

. worlddyevariety.com [worlddyevariety.com]

. benchchem.com [benchchem.com]

. researchgate.net [researchgate.net]

. Scialert.net [scialert.net]

. gsconlinepress.com [gsconlinepress.com]

°
(] (0] ~ (@] )] EEN w N =

. Disperse Yellow 3 | 2832-40-8 [chemicalbook.com]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body#a-comparative-performance-analysis-of-disperse-yellow-39-and-commercially-available-alternatives
https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body#a-comparative-performance-analysis-of-disperse-yellow-39-and-commercially-available-alternatives
https://www.benchchem.com/product/b16378903?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/In_Depth_Toxicological_Profile_of_Disperse_Yellow_7.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=9978eaf5-8c74-ec11-8943-0022482f06a6
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-7.html
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-23.html
https://www.benchchem.com/pdf/A_Comparative_Toxicological_Assessment_of_Disperse_Yellow_7_and_Other_Azo_Dyes.pdf
https://www.researchgate.net/publication/308203610_Azo_Dyes_and_Human_Health_A_Review
https://scialert.net/fulltext/?doi=rjet.2017.72.89
http://gsconlinepress.com/journals/gscarr/sites/default/files/GSCARR-2025-0196.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9679814.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16378903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e To cite this document: BenchChem. [A Comparative Performance Analysis of Disperse
Yellow 39 and Commercially Available Alternatives]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16378903/docs#a-comparative-
performance-analysis-of-disperse-yellow-39-and-commercially-available-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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